Cas no 474318-29-1 (Di(2-isopropylphenyl) sulfide)

• Product Name: Di(2-isopropylphenyl) sulfide
• CAS No: 474318-29-1
• MF: C₁₈H₂₂S
• MW: 270.432283878326
• CID: 2828462
• PubChem ID: 11402991
• Update Time: 2025-04-21

Di(2-isopropylphenyl) sulfide Chemical and Physical Properties

Names and Identifiers

• 474318-29-1
• Di(2-isopropylphenyl) sulfide
• JZZPVHZAXCYEJX-UHFFFAOYSA-N
• DTXCID60415651
• DTXSID70464832
• SCHEMBL4808650

• Inchi： 1S/C18H22S/c1-13(2)15-9-5-7-11-17(15)19-18-12-8-6-10-16(18)14(3)4/h5-14H,1-4H3
• InChI Key： JZZPVHZAXCYEJX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(C)C)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 270.14422188Da
• Monoisotopic Mass: 270.14422188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 25.3Ų